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The Evolution of Acceptor Materials in Organic Solar
Cells

OSC operation relies on an active layer made of electron donor and acceptor materials [1]. The

development of acceptor materials has progressed through key stages:

Fullerene Derivatives: These were the first widely used acceptor materials. While they have good
electron transport properties, they suffer from a narrow absorption band and a tendency to aggregate,

which limits performance [2].
Non-Fullerene Acceptors (NFAs): In recent years, NFAs have emerged as promising alternatives.

Their organic molecules offer superior light absorption and tunable electronic properties, leading to a
significant boost in Power Conversion Efficiency (PCE) [2] [3]. Research is now focused on optimizing

the molecular structure and crystallization of these materials [1].

The table below summarizes the performance of various acceptor materials as documented in recent

literature, illustrating the rapid progress in the field.
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Acceptor
Material

Donor
Material

PCE (%)
Jsc (mA
cm⁻²)

Voc (V) FF (%)

PC71BM [2]

(Fullerene)

MDMO-

PPV

Information

Missing

7.6 0.77 51

ICBA [2]

(Fullerene)

P3HT 5.44 9.67 0.84 67

L8-BO [2] (NFA) PM1 18.7 27.15 0.881 80.14

N3 [2] (NFA) PM6 16.42 26.2 0.862 72.7

NFA
(Unspecified) [1]

Not

Specified

21.0 (Certified

20.5)

Information

Missing

Information

Missing

83.2

(Certified
82.2)

Modern Research Methodologies

Current research on acceptor materials employs sophisticated experimental and computational techniques:

Advanced Crystallization Control: A recent breakthrough involved using a crystallization-regulating
agent (acenaphthene) to create a highly uniform structure in the active layer, which was key to

achieving a record 21% efficiency [1].
Machine Learning for Discovery: To accelerate the discovery of new materials, researchers are

using deep learning models. These models are trained on large datasets of molecular structures and
experimental results to predict the performance of new acceptor molecules before they are ever

synthesized [3].

The workflow below illustrates how computational and experimental methods are combined in modern

material discovery.
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Start: Material Discovery

Collect Experimental & Computational Data

Train Deep Learning Model (e.g., abcBERT)

Generate Candidate Molecules

Screen for Properties (HOMO, LUMO, etc.)

Predict PCE

Synthesize & Test Top Candidates

Feedback Loop
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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